Cas no 1341613-31-7 (1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid
• CAS No: 1341613-31-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5573473
• Update Time: 2025-06-11

1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(3-cyclopenten-1-ylcarbonyl)-

• Inchi： 1S/C12H17NO3/c14-11(9-3-1-2-4-9)13-7-5-10(6-8-13)12(15)16/h1-2,9-10H,3-8H2,(H,15,16)
• InChI Key： RCBVJRHFUAWXMD-UHFFFAOYSA-N
• SMILES： N1(C(C2CC=CC2)=O)CCC(C(O)=O)CC1

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 436.3±45.0 °C(Predicted)
• pka: 4.46±0.20(Predicted)

Additional information on 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid

1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid: A Comprehensive Overview

1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid (CAS No. 1341613-31-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its cyclopentene and piperidine moieties, exhibits a range of biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid is defined by its cyclopentene ring and piperidine moiety, which are connected through a carbonyl group. The cyclopentene ring provides a conjugated system that can participate in various chemical reactions, while the piperidine ring imparts significant structural flexibility and potential for hydrogen bonding. The carboxylic acid group at the 4-position of the piperidine ring further enhances the compound's reactivity and solubility properties.

Synthesis of 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid can be achieved through several methods. One common approach involves the condensation of cyclopentenecarboxylic acid with piperidine followed by oxidation to introduce the carboxylic acid group. Another method involves the reaction of cyclopentenecarbonyl chloride with 4-piperidone, followed by hydrolysis to form the final product. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of biological properties, 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid has shown promising activity in various biological assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, this compound has exhibited selective inhibition of certain kinases, making it a potential lead for developing novel anticancer agents.

The pharmacological profile of 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid has been further explored in preclinical studies. In vitro assays have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid has also been investigated for its neuroprotective effects. Studies have demonstrated that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The safety profile of 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 1-(Cyclopent-3-ene-1-carbonyl)piperidine-4-carboxylic acid (CAS No. 1341613-31-7) is a promising compound with a unique chemical structure and a range of biological activities. Its potential applications in anti-inflammatory and neuroprotective therapies make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.